molecular formula C13H21NO2 B8613648 2-(7-Hydroxyheptyl)-3-oxocyclopentanecarbonitrile CAS No. 52954-36-6

2-(7-Hydroxyheptyl)-3-oxocyclopentanecarbonitrile

Cat. No.: B8613648
CAS No.: 52954-36-6
M. Wt: 223.31 g/mol
InChI Key: FCBDNJCPZBFBPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(7-Hydroxyheptyl)-3-oxocyclopentanecarbonitrile is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

52954-36-6

Molecular Formula

C13H21NO2

Molecular Weight

223.31 g/mol

IUPAC Name

2-(7-hydroxyheptyl)-3-oxocyclopentane-1-carbonitrile

InChI

InChI=1S/C13H21NO2/c14-10-11-7-8-13(16)12(11)6-4-2-1-3-5-9-15/h11-12,15H,1-9H2

InChI Key

FCBDNJCPZBFBPE-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)C(C1C#N)CCCCCCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 2-(7-hydroxyheptyl)cyclopent-2-en-1-one (17 g.), acetone cyanohydrin (8.5 g.), 6% aqueous sodium carbonate (8 ml.) and methanol (50 ml.) was stirred and heated under reflux for 4 hours. Methanol was removed in vacuo, water (100 ml.) was added and the mixture was extracted with diethyl ether and the extract dried over magnesium sulphate. The solvent was removed by evaporation, and the residue was distilled under reduced pressure to give 2-(7-hydroxyheptyl)-3-oxocyclopentanecarbonitrile (13.3 g.), b.p. 144°-182° C./0.15 mm.Hg, nD25 1.4795.
Quantity
17 g
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8.5 g
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reactant
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8 mL
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reactant
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50 mL
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solvent
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Synthesis routes and methods II

Procedure details

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